Cas no 1396682-60-2 (3,4-difluoro-N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide)

• Product Name: 3,4-difluoro-N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide
• CAS No: 1396682-60-2
• MF: C₁₄H₁₃F₂N₃O₃S₂
• MW: 373.398127317429
• CID: 5759957
• PubChem ID: 71788246
• Update Time: 2025-05-20

3,4-difluoro-N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• VU0535904-1
• 3,4-difluoro-N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide
• 1396682-60-2
• AKOS024537352
• F6195-6358
• 3,4-difluoro-N-(5-methylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide
• 3,4-difluoro-N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide

• Inchi： 1S/C14H13F2N3O3S2/c1-24(21,22)19-5-4-11-12(7-19)23-14(17-11)18-13(20)8-2-3-9(15)10(16)6-8/h2-3,6H,4-5,7H2,1H3,(H,17,18,20)
• InChI Key： WIZMRJXWMVFWFO-UHFFFAOYSA-N
• SMILES： S(C)(N1CC2=C(CC1)N=C(NC(C1C=CC(=C(C=1)F)F)=O)S2)(=O)=O

Computed Properties

• Exact Mass: 373.03663996g/mol
• Monoisotopic Mass: 373.03663996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 116Ų

Additional information on 3,4-difluoro-N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide

Introduction to 3,4-difluoro-N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide (CAS No. 1396682-60-2)

The compound 3,4-difluoro-N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide (CAS No. 1396682-60-2) represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both difluoro and methanesulfonyl substituents in its structure contributes to its distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and development.

Structurally, the compound is characterized by a benzamide core linked to a 5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl moiety. This intricate scaffold combines elements of heterocyclic chemistry with functional groups that are known to enhance binding affinity and metabolic stability. The difluoro substitution on the aromatic ring introduces electron-withdrawing effects that can modulate the reactivity and selectivity of the molecule. Additionally, the methanesulfonyl group provides a strong acidic character, which can be exploited in designing molecules with enhanced solubility and bioavailability.

In recent years, there has been growing interest in thiazolo[5,4-c]pyridine derivatives due to their diverse biological activities. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The specific modification of the 1,3-thiazolo[5,4-c]pyridine core with a benzamide group in this compound suggests a focus on targeting enzymes or receptors involved in disease pathways. Preliminary studies have indicated that such modifications can lead to enhanced binding interactions with biological targets.

The introduction of fluoro atoms into pharmaceutical molecules is a well-established strategy to improve pharmacokinetic properties. Fluorine atoms can enhance metabolic stability by resisting hydrolysis and oxidation processes. Furthermore, they can influence the electronic properties of the molecule, leading to improved binding affinity and selectivity. In the case of 3,4-difluoro-N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide, the dual presence of two fluorine atoms at the 3 and 4 positions of the aromatic ring is expected to amplify these effects.

Biological activity assays have begun to reveal promising results for this compound. Initial screening studies have demonstrated inhibitory activity against certain enzymes that are implicated in inflammatory responses and cancer progression. The methanesulfonyl group in the molecule appears to play a crucial role in modulating enzyme activity by forming hydrogen bonds or salt bridges with key residues in the active site. This interaction can lead to potent inhibition of target enzymes without affecting off-target proteins.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The construction of the 1,3-thiazolo[5,4-c]pyridine core is particularly challenging due to its strained ring system and sensitive functional groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds efficiently. Additionally， protecting group strategies are essential to prevent unwanted side reactions during multi-step synthesis.

Computational studies have also been instrumental in understanding the structural and electronic properties of this compound. Molecular modeling techniques have been used to predict binding modes with potential biological targets. These simulations have provided insights into how modifications such as the introduction of difluoro and methanesulfonyl groups influence binding affinity and selectivity. Such computational approaches are becoming increasingly important in drug discovery pipelines as they allow for rapid screening of virtual libraries before experimental synthesis.

The pharmacokinetic profile of 3,4-difluoro-N-{5-methanesulfonyl-4H，5H，6H，7H-[1，3]thiazolo[5，4-c]pyridin-2-yl}benzamide is another critical aspect that has been evaluated through preclinical studies。 Initial data suggest that the compound exhibits good oral bioavailability， which is essential for therapeutic applications。 The presence of both polar（such as hydroxyl）and non-polar（such as aromatic）functional groups enhances solubility， allowing for efficient absorption across biological membranes。 Additionally， metabolic stability studies indicate that the compound is resistant to degradation by major cytochrome P450 enzymes， suggesting a reduced risk of drug-drug interactions。

Future directions for research on this compound include further exploration of its mechanism of action。 Detailed enzymatic assays will be conducted to identify specific target proteins and understand how they are modulated by this molecule。 Additionally， animal models will be employed to assess efficacy and safety profiles。 These studies will provide valuable insights into potential therapeutic applications， such as treating inflammatory diseases or cancer。

The development of novel pharmaceutical agents relies heavily on innovative chemical design principles。 The unique structural features of 3，4-difluoro-N-{5-methanesulfonyl-4H，5H，6H，7H-[1，3]thiazolo[5，4-c]pyridin-2-yl}benzamide make it an exciting candidate for further investigation。 By combining advanced synthetic methodologies with computational modeling and biological testing， researchers can accelerate the discovery process toward bringing new treatments to patients in need。